Cas no 1351635-67-0 (ONO-4059 analog)

• Product Name: ONO-4059 analog
• CAS No: 1351635-67-0
• MF: C₂₅H₂₄N₆O₃
• MW: 456.496464729309
• MDL: MFCD29049511
• CID: 3162776
• PubChem ID: 89455219
• Update Time: 2025-11-01

ONO-4059 analog Chemical and Physical Properties

Names and Identifiers

• ONO-4059
• ONO-4059 (analog)
• ONO-4059 analog
• 6-amino-7-(4-phenoxyphenyl)-9-[(3S)-1-prop-2-enoylpiperidin-3-yl]purin-8-one
• EX-A1273
• AKOS030526436
• Q27088187
• 1351635-67-0
• NSC800808
• (S)-9-(1-acryloylpiperidin-3-yl)-6-amino-7-(4-phenoxyphenyl)-7H-purin-8(9H)-one
• CS-5044
• N13300
• (S)-9-(1-acryloylpiperidin-3-yl)-6-amino-7-(4-phenoxyphenyl)-7,9-dihydro-8H-purin-8-one
• NSC-800808
• CHEMBL3991931
• 6-amino-7-(4-phenoxyphenyl)-9-[(3S)-1-(prop-2-enoyl)piperidin-3-yl]-8,9-dihydro-7H-purin-8-one
• SCHEMBL14798147
• ONO4059 analog?
• HY-18951
• AC-29032

• MDL： MFCD29049511
• Inchi： 1S/C25H24N6O3/c1-2-21(32)29-14-6-7-18(15-29)31-24-22(23(26)27-16-28-24)30(25(31)33)17-10-12-20(13-11-17)34-19-8-4-3-5-9-19/h2-5,8-13,16,18H,1,6-7,14-15H2,(H2,26,27,28)/t18-/m0/s1
• InChI Key： KSUDUUBCXJUFRL-SFHVURJKSA-N
• SMILES： O=C1N(C2C=CC(=CC=2)OC2C=CC=CC=2)C2=C(N)N=CN=C2N1[C@@H]1CN(C(C=C)=O)CCC1

Computed Properties

• Exact Mass: 456.19098865g/mol
• Monoisotopic Mass: 456.19098865g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 5
• Complexity: 751
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 105Ų

Experimental Properties

• Density: 1.364±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (2.3E-3 g/L) (25 ºC),

ONO-4059 analog Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on ONO-4059 analog

ONO-4059 Analog: A Promising Compound in the Field of Medicinal Chemistry (CAS No. 1351635-67-0)

ONO-4059 analog, identified by the Chemical Abstracts Service (CAS) number 1351635-67-0, is a compound that has garnered significant attention in recent years due to its potential therapeutic applications. This compound is a derivative of ONO-4059, which has been extensively studied for its pharmacological properties, particularly in the context of inflammatory and autoimmune diseases.

The chemical structure of ONO-4059 analog (CAS No. 1351635-67-0) is characterized by a unique combination of functional groups that contribute to its biological activity. Specifically, it features a core scaffold that is modified to enhance its pharmacokinetic and pharmacodynamic profiles. These modifications have been designed to improve the compound's stability, bioavailability, and target specificity, making it a promising candidate for further development in medicinal chemistry.

Recent studies have highlighted the potential of ONO-4059 analog in modulating key signaling pathways involved in inflammation and immune responses. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that ONO-4059 analog could be a valuable therapeutic agent for conditions characterized by chronic inflammation, such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, ONO-4059 analog has shown promise in preclinical models of autoimmune diseases. A study conducted by researchers at the University of California, San Francisco, found that this compound significantly reduced the severity of experimental autoimmune encephalomyelitis (EAE), a model for multiple sclerosis. The mechanism underlying this effect is thought to involve the modulation of T-cell activation and differentiation, which are critical processes in the pathogenesis of autoimmune disorders.

The safety profile of ONO-4059 analog (CAS No. 1351635-67-0) has also been evaluated in various preclinical studies. Toxicology assessments have indicated that this compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. These findings support the potential for further clinical development and eventual use in human patients.

To further advance the clinical application of ONO-4059 analog, ongoing research is focused on optimizing its formulation and delivery methods. For example, efforts are being made to develop sustained-release formulations that can provide prolonged therapeutic effects while minimizing dosing frequency. Additionally, combination therapies involving ONO-4059 analog and other anti-inflammatory agents are being explored to enhance treatment efficacy and address drug resistance.

In conclusion, ONO-4059 analog (CAS No. 1351635-67-0) represents a promising advancement in the field of medicinal chemistry. Its unique chemical structure and biological activities make it a valuable candidate for the development of novel therapeutic strategies for inflammatory and autoimmune diseases. As research continues to uncover new insights into its mechanisms of action and potential applications, the future prospects for this compound appear highly promising.